Cas no 1049175-43-0 (2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1049175-43-0
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 5941052
• PubChem ID: 49693696
• Update Time: 2025-06-11

2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• AKOS024495515
• F5079-0181
• 1049175-43-0
• N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)-2-(p-tolyl)acetamide
• 2-(4-methylphenyl)-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C16H15N3O2S/c1-11-4-6-12(7-5-11)9-14(20)17-16-19-18-15(21-16)10-13-3-2-8-22-13/h2-8H,9-10H2,1H3,(H,17,19,20)
• InChI Key： GJCKCQCBVIVEMU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(CC2C=CC(C)=CC=2)=O)O1

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide

Introduction to 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1049175-43-0, specifically 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the treatment of various therapeutic conditions. The presence of multiple pharmacophoric groups, including a thiophene ring and an oxadiazole moiety, contributes to its unique chemical and biological properties.

In the realm of drug discovery, the structural design of 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide is meticulously crafted to modulate specific biological pathways. The 4-methylphenyl group serves as a key aromatic scaffold, enhancing lipophilicity and facilitating membrane penetration, while the thiophen-2-ylmethyl substituent introduces a sulfur-rich moiety known for its ability to interact with biological targets. The central 1,3,4-oxadiazole ring is a well-documented pharmacophore in medicinal chemistry, exhibiting diverse biological activities ranging from anti-inflammatory to anticancer effects.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The oxadiazole scaffold, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in disease progression. Studies have demonstrated that modifications at the 2-position of the oxadiazole ring can significantly alter its binding affinity and selectivity. In the case of 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide, strategic placement of the thiophen-2-ylmethyl group enhances its interaction with target proteins, making it a promising candidate for further pharmacological exploration.

The integration of computational modeling and high-throughput screening has accelerated the discovery of novel bioactive molecules like 1049175-43-0. These approaches allow researchers to predict binding interactions and optimize molecular properties before experimental validation. The compound's structure suggests potential activity against enzymes such as kinases and proteases, which are pivotal in numerous diseases. Additionally, the presence of both aromatic and sulfur-containing groups may contribute to its ability to cross biological membranes efficiently.

Current research in medicinal chemistry emphasizes the development of multi-target directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The design of 2-(4-methylphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide aligns with this paradigm by incorporating multiple pharmacophoric elements that can engage different binding sites on biological targets. This multifaceted approach not only enhances efficacy but also reduces the likelihood of resistance development.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. Oxadiazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The thiophene moiety may contribute to its ability to interact with neurotransmitter receptors or ion channels, making it a candidate for treating conditions such as epilepsy or neurodegenerative diseases. Further investigation into its pharmacokinetic properties will be essential to determine its suitability for clinical translation.

The synthesis of 1049175-43-0 presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the oxadiazole core and incorporate the aromatic substituents. These techniques ensure high yield and purity while allowing for structural modifications that fine-tune biological activity.

In conclusion, 2-(4-methylphenyl)-N-{5-[ (thiophen - 2 - yl )methyl ] - 1 , 3 , 4 - ox adia zol - 2 - yl }acet amide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications for this compound, 1049175 - 43 - 0 is poised to play a crucial role in addressing some of today's most pressing medical challenges.